![molecular formula C10H14ClNO3S B497584 5-chloro-2-ethoxy-N-ethylbenzenesulfonamide CAS No. 847239-41-2](/img/structure/B497584.png)
5-chloro-2-ethoxy-N-ethylbenzenesulfonamide
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Overview
Description
5-chloro-2-ethoxy-N-ethylbenzenesulfonamide, also known as CEES, is a chemical compound that belongs to the group of sulfur mustard agents. It is a colorless liquid that has a strong odor and is highly toxic. CEES was first synthesized in the early 20th century and has been extensively studied for its potential use as a chemical weapon. However, in recent years, it has also been studied for its potential use in scientific research.
Mechanism of Action
The mechanism of action of 5-chloro-2-ethoxy-N-ethylbenzenesulfonamide is similar to that of other sulfur mustard agents. It works by alkylating DNA, RNA, and proteins, which leads to the disruption of cellular processes and ultimately cell death. The exact mechanism of action is still being studied, and further research is needed to fully understand the effects of this compound on the body.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects on the body. It can cause damage to DNA and other cellular components, leading to cell death. It can also cause inflammation and damage to the skin and other tissues. In addition, this compound has been shown to have immunosuppressive effects, which can make the body more susceptible to infections.
Advantages and Limitations for Lab Experiments
One advantage of using 5-chloro-2-ethoxy-N-ethylbenzenesulfonamide in lab experiments is that it is a well-characterized compound that has been extensively studied. This makes it a useful model compound for the study of sulfur mustard agents. However, one limitation is that it is highly toxic and must be handled with care. In addition, its use in animal studies raises ethical concerns.
Future Directions
There are many future directions for the study of 5-chloro-2-ethoxy-N-ethylbenzenesulfonamide and other sulfur mustard agents. One area of research is the development of antidotes and therapies for mustard gas exposure. Another area of research is the study of the long-term effects of exposure to sulfur mustard agents. In addition, further research is needed to fully understand the mechanism of action of this compound and other sulfur mustard agents.
Synthesis Methods
The synthesis of 5-chloro-2-ethoxy-N-ethylbenzenesulfonamide involves the reaction of 5-chloro-2-ethoxybenzenesulfonyl chloride with ethylamine. The resulting product is then purified using various methods such as distillation and recrystallization. The purity of the final product is important for its use in scientific research.
Scientific Research Applications
5-chloro-2-ethoxy-N-ethylbenzenesulfonamide has been used in various scientific research applications such as in the study of the mechanism of action of sulfur mustard agents. It has also been used as a model compound for the development of antidotes and therapies for mustard gas exposure. In addition, this compound has been used in the study of the effects of sulfur mustard agents on skin and other tissues.
properties
IUPAC Name |
5-chloro-2-ethoxy-N-ethylbenzenesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14ClNO3S/c1-3-12-16(13,14)10-7-8(11)5-6-9(10)15-4-2/h5-7,12H,3-4H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUUAJUOIADFZGQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNS(=O)(=O)C1=C(C=CC(=C1)Cl)OCC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14ClNO3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.74 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.